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Compound of Interest

Compound Name: 4-Methoxyphenyl mesylate

Cat. No.: B099115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 4-Methoxyphenyl mesylate. The information is intended to support
researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug

development.

Chemical Identity and Physical Properties

4-Methoxyphenyl mesylate, also known as 4-methoxyphenyl methanesulfonate, is an organic
compound that serves as a versatile intermediate in a variety of chemical transformations. Its
utility primarily stems from the mesylate group, which is an excellent leaving group in
nucleophilic substitution and cross-coupling reactions.

Table 1: Physical and Chemical Properties of 4-Methoxyphenyl Mesylate
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Property Value Source
CAS Number 19013-30-0 [1][21[3]
Molecular Formula CsH1004S [3]
Molecular Weight 202.23 g/mol [3]
Boiling Point 334.4 °C at 760 mmHg [4115]
Flash Point 156 °C [41[5]
Density 1.276 g/cm3 [415]
Refractive Index 1.521 [4115]
XLogP3 2.11440 [4][5]

Synthesis of 4-Methoxyphenyl Mesylate

A general and reliable method for the synthesis of 4-Methoxyphenyl mesylate involves the
reaction of 4-methoxyphenol with methanesulfonyl chloride in the presence of a base.[1]

Experimental Protocol: Synthesis from 4-Methoxyphenol

This protocol is adapted from a general procedure for the synthesis of aryl mesylates.[6]
Materials:

» 4-Methoxyphenol

¢ Methanesulfonyl chloride (MsCI)

o Triethylamine (EtsN) or Pyridine

e Dichloromethane (CH2Cl2)

o Water

e Brine
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

e Dropping funnel

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

To a solution of 4-methoxyphenol (1.0 equiv) in dichloromethane in a round-bottom flask, add
triethylamine (1.5 - 2.0 equiv).

e Cool the reaction mixture to 0 °C in an ice bath.

» Add methanesulfonyl chloride (1.1 - 1.2 equiv) dropwise to the stirred solution via a dropping
funnel.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with water.
o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer sequentially with 1 M HCI, saturated aqueous NaHCOs, and brine.

e Dry the organic layer over anhydrous MgSOa or Naz2SOa, filter, and concentrate under
reduced pressure using a rotary evaporator to yield the crude 4-Methoxyphenyl mesylate.

e The crude product can be purified by recrystallization or column chromatography on silica
gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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